2-bromo-4-chloro-3-methylquinoline
Overview
Description
2-bromo-4-chloro-3-methylquinoline is a type of quinoline, which is a nitrogen-containing bicyclic compound . Quinolines are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry .
Synthesis Analysis
Quinoline and its derivatives are synthesized through various methods. Some of the well-known classical synthesis protocols include Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound .Molecular Structure Analysis
The molecular formula of 2-bromo-4-chloro-3-methylquinoline is C10H7BrClN . It has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety .Chemical Reactions Analysis
Quinoline exhibits chemical reactivity similar to the benzene and pyridine ring system as it undergoes nucleophilic and electrophilic substitution reactions . Various synthesis protocols have been reported for the construction of this scaffold .Mechanism of Action
Target of Action
2-Bromo-4-chloro-3-methylquinoline is a derivative of quinoline, a heterocyclic compound that has been widely used in medicinal chemistry Quinoline derivatives are known to interact with a variety of biological targets, including enzymes, receptors, and ion channels, which play crucial roles in various biochemical processes .
Mode of Action
Quinoline derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity, modulating receptor function, or disrupting membrane integrity . The specific interactions depend on the structure of the quinoline derivative and the nature of its target.
Biochemical Pathways
Quinoline derivatives are known to affect a variety of biochemical pathways, depending on their specific targets . For instance, some quinoline derivatives can inhibit enzymes involved in DNA replication, thereby affecting cell proliferation .
Result of Action
The effects of quinoline derivatives can range from inhibiting cell proliferation to inducing cell death, depending on their specific targets and mode of action .
Action Environment
The action, efficacy, and stability of 2-bromo-4-chloro-3-methylquinoline can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. For instance, the Suzuki–Miyaura cross-coupling reaction, a common method for synthesizing quinoline derivatives, is known to be environmentally benign and tolerant to various functional groups .
Safety and Hazards
Future Directions
Quinoline motifs are being extensively studied for their various applications in medicinal and industrial chemistry . There are societal expectations that synthetic and medicinal chemists should produce greener and more sustainable chemical processes . Therefore, future research may focus on developing traditional and green synthetic approaches of quinoline and its analogs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-4-chloro-3-methylquinoline involves the bromination and chlorination of 3-methylquinoline.", "Starting Materials": [ "3-methylquinoline", "bromine", "chlorine", "acetic acid", "sodium acetate", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Dissolve 3-methylquinoline in acetic acid and add bromine dropwise with stirring. Maintain the temperature at 0-5°C. After the addition is complete, stir the mixture for an additional 30 minutes.", "Step 2: Add sodium acetate to the mixture and stir for 10 minutes.", "Step 3: Filter the mixture and wash the solid with water.", "Step 4: Dissolve the solid in sulfuric acid and add chlorine gas with stirring. Maintain the temperature at 0-5°C. After the addition is complete, stir the mixture for an additional 30 minutes.", "Step 5: Add water to the mixture and stir for 10 minutes.", "Step 6: Filter the mixture and wash the solid with water.", "Step 7: Recrystallize the solid from a suitable solvent to obtain 2-bromo-4-chloro-3-methylquinoline." ] } | |
CAS RN |
1379615-55-0 |
Product Name |
2-bromo-4-chloro-3-methylquinoline |
Molecular Formula |
C10H7BrClN |
Molecular Weight |
256.5 |
Purity |
95 |
Origin of Product |
United States |
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